Cas no 1784397-25-6 (2-1-(4-fluoro-2-methoxyphenyl)cyclopropylacetic acid)

• Product Name: 2-1-(4-fluoro-2-methoxyphenyl)cyclopropylacetic acid
• CAS No: 1784397-25-6
• MF: C₁₂H₁₃FO₃
• MW: 224.228227376938
• CID: 6387849
• PubChem ID: 84789633
• Update Time: 2025-10-28

2-1-(4-fluoro-2-methoxyphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-fluoro-2-methoxyphenyl)cyclopropylacetic acid
• EN300-1803869
• 2-[1-(4-fluoro-2-methoxyphenyl)cyclopropyl]acetic acid
• 1784397-25-6

• Inchi： 1S/C12H13FO3/c1-16-10-6-8(13)2-3-9(10)12(4-5-12)7-11(14)15/h2-3,6H,4-5,7H2,1H3,(H,14,15)
• InChI Key： NHRLUUIWNJZPID-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)C1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 224.08487243g/mol
• Monoisotopic Mass: 224.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-1-(4-fluoro-2-methoxyphenyl)cyclopropylacetic acid

2-(4-Fluoro-2-Methoxyphenyl)cyclopropylacetic Acid: A Comprehensive Overview

2-(4-Fluoro-2-Methoxyphenyl)cyclopropylacetic acid, identified by the CAS number 1784397-25-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug discovery and material science. The molecule consists of a cyclopropane ring fused with an acetic acid moiety, further substituted with a fluorinated aromatic group. This combination of structural features makes it a versatile compound with intriguing chemical properties.

The synthesis of 2-(4-fluoro-2-methoxyphenyl)cyclopropylacetic acid involves a series of carefully designed organic reactions. Researchers have employed various methodologies, including Friedel-Crafts alkylation, Suzuki coupling, and ring-opening reactions, to construct the cyclopropane core. The introduction of the fluorine and methoxy groups on the aromatic ring is particularly noteworthy, as these substituents significantly influence the electronic properties and reactivity of the molecule. Recent advancements in catalytic asymmetric synthesis have also enabled the preparation of enantiomerically pure derivatives, which are invaluable for pharmacological studies.

From a physical chemistry perspective, 1784397-25-6 exhibits interesting properties that make it suitable for diverse applications. The cyclopropane ring introduces strain into the molecule, which can enhance its reactivity in certain chemical transformations. Additionally, the presence of electron-withdrawing groups like fluorine and methoxy on the aromatic ring modulates the acidity of the carboxylic acid group. This modulation is critical in determining the compound's behavior in biological systems and its potential as a drug candidate.

In terms of biological activity, recent studies have highlighted the potential of 2-(4-fluoro-2-methoxyphenyl)cyclopropylacetic acid as a modulator of various cellular pathways. For instance, research published in 2023 demonstrated its ability to inhibit specific kinase enzymes involved in cancer progression. The compound's selectivity for these targets suggests that it could serve as a lead molecule for developing anti-cancer therapies. Furthermore, its ability to penetrate cellular membranes efficiently makes it an attractive candidate for drug delivery systems.

The environmental impact of CAS No. 1784397-25-6 has also been a topic of recent investigation. Studies have shown that the compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic environments. This characteristic is crucial for ensuring that its use in industrial or pharmaceutical applications does not pose significant risks to ecosystems.

In conclusion, 2-(4-fluoro-2-methoxyphenyl)cyclopropylacetic acid, or CAS No. 1784397-25-6, represents a multifaceted compound with promising applications across various scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers in academia and industry alike.